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Compound of Interest

Compound Name: (R)-JNJ-40418677

Cat. No.: B15615884

Get Quote

This guide provides an in-depth overview of the recommended procedures for the safe

handling and optimal storage of (R)-JNJ-40418677 powder, a potent γ-secretase modulator

utilized in Alzheimer's disease research. The information is intended for researchers, scientists,

and professionals in drug development.

Compound Information
Property Value

Chemical Name
αS-(2-methylpropyl)-4,4''-bis(trifluoromethyl)-

[1,1':3',1''-terphenyl]-5'-acetic acid[1]

Molecular Formula C₂₆H₂₂F₆O₂[1]

Molecular Weight 480.4 g/mol [1]

CAS Number 1146594-87-7[1]

Appearance Crystalline solid[1]

Storage Conditions and Stability
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Proper storage is crucial to maintain the integrity and stability of (R)-JNJ-40418677. The

following conditions are recommended based on available data.

2.1. Solid Powder

Condition Temperature Duration

Long-term Storage -20°C[1] ≥ 4 years[1]

Shipping
Room temperature (continental

US)[1]
Not specified

2.2. Stock Solutions

For experimental use, stock solutions should be prepared and stored as follows to ensure

stability.

Storage Temperature Shelf Life

-80°C 6 months[2]

-20°C 1 month[2]

Note: For in vivo experiments, it is recommended to prepare fresh solutions on the day of use.

If precipitation occurs during the preparation of solutions, heating and/or sonication may be

used to aid dissolution[2].

Handling Procedures
While a specific Material Safety Data Sheet (MSDS) for (R)-JNJ-40418677 is not publicly

available, general laboratory best practices for handling chemical powders should be strictly

followed.

3.1. Personal Protective Equipment (PPE)

When handling (R)-JNJ-40418677 powder, appropriate PPE should be worn to minimize

exposure. This includes:
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Safety glasses or goggles

Laboratory coat

Impermeable gloves

3.2. Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood, to control potential

dust generation.

For bulk processing operations, use of a respirator may be necessary to control exposure[3].

3.3. Spill Management

In the event of a spill:

Avoid generating dust[3].

Gently cover the spill with a damp cloth or use a filtered vacuum for cleanup of dry solids[3].

Clean the spill area thoroughly.

Place waste in a labeled, sealed container for proper disposal[3].

Experimental Protocols
Detailed experimental protocols for stability testing of (R)-JNJ-40418677 are not publicly

available. However, research studies involving this compound provide insights into its handling

in a laboratory setting.

4.1. Preparation for In Vivo Studies

For oral administration in mice, (R)-JNJ-40418677 has been administered via the diet[4][5]. In

these studies, brain tissue samples collected post-mortem were immediately frozen on dry ice

and stored at -80°C prior to analysis[4].

4.2. Preparation of Stock Solutions
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A common protocol for preparing a stock solution involves dissolving the powder in a suitable

solvent. Solvents such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and Ethanol

have been noted for their ability to dissolve the compound[1]. For example, a 10 mM stock

solution in DMSO is a common preparation[2].

Workflow for Handling and Storage
The following diagram illustrates the recommended workflow for receiving, handling, and

storing (R)-JNJ-40418677 powder and its solutions.
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Caption: Workflow for (R)-JNJ-40418677 Handling and Storage.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15615884/docs?utm_src=pdf-body-img#technical-guide-handling-and-storage-of-r-jnj-40418677-powder
https://www.benchchem.com/product/b15615884/docs?utm_src=pdf-body#technical-guide-handling-and-storage-of-r-jnj-40418677-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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